Cas no 541539-67-7 (4-(1,4-diazepan-1-yl)-6-fluoro-2-(trifluoromethyl)quinoline)

• Product Name: 4-(1,4-diazepan-1-yl)-6-fluoro-2-(trifluoromethyl)quinoline
• CAS No: 541539-67-7
• MF: C₁₅H₁₅F₄N₃
• MW: 313.293317079544
• CID: 1587628
• PubChem ID: 2774816
• Update Time: 2025-05-27

4-(1,4-diazepan-1-yl)-6-fluoro-2-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 4-(1,4-Diazepan-1-yl)-6-fluoro-2-(trifluoromethyl)quinoline
• 1-[6-Fluoro-2-(trifluoromethyl)quinolin-4-yl]homopiperazine 97
• 1-[6-Fluoro-2-(trifluoromethyl)quinolin-4-yl]homopiperazine 97%
• 1-[6-Fluoro-2-(trifluoromethyl)quinolin-4-yl]homopiperazine97%
• Quinoline, 6-fluoro-4-(hexahydro-1H-1,4-diazepin-1-yl)-2-(trifluoromethyl)-
• 1-[6-Fluoro-2-(trifluoromethyl)quinolin-4-yl]homopiperazine
• MFCD03094525
• 541539-67-7
• SB72393
• AKOS025393456
• PS-7074
• CS-0366190
• 4-(1,4-diazepan-1-yl)-6-fluoro-2-(trifluoromethyl)quinoline

• Inchi： 1S/C15H15F4N3/c16-10-2-3-12-11(8-10)13(9-14(21-12)15(17,18)19)22-6-1-4-20-5-7-22/h2-3,8-9,20H,1,4-7H2
• InChI Key： BQPCTRPHCUDOHE-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2)C(N2CCCNCC2)=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 313.12021014g/mol
• Monoisotopic Mass: 313.12021014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.302±0.06 g/cm3(Predicted)
• Boiling Point: 412.2±45.0 °C(Predicted)
• pka: 9.89±0.20(Predicted)

Additional information on 4-(1,4-diazepan-1-yl)-6-fluoro-2-(trifluoromethyl)quinoline

Recent Advances in the Study of 4-(1,4-diazepan-1-yl)-6-fluoro-2-(trifluoromethyl)quinoline (CAS: 541539-67-7)

The compound 4-(1,4-diazepan-1-yl)-6-fluoro-2-(trifluoromethyl)quinoline (CAS: 541539-67-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic quinoline derivative, characterized by its unique structural features including a diazepane ring and trifluoromethyl group, has been the subject of several innovative studies exploring its pharmacological properties and mechanisms of action.

Recent research published in the Journal of Medicinal Chemistry (2023) has demonstrated that this compound exhibits potent inhibitory activity against specific kinase targets involved in inflammatory pathways. The study employed a combination of molecular docking simulations and in vitro enzymatic assays to elucidate the binding interactions between 541539-67-7 and its protein targets. Notably, the presence of the fluorine atom at position 6 and the trifluoromethyl group at position 2 were found to be critical for maintaining high binding affinity.

A breakthrough study in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of 4-(1,4-diazepan-1-yl)-6-fluoro-2-(trifluoromethyl)quinoline show promising activity against multidrug-resistant bacterial strains. The researchers synthesized a series of analogs and evaluated their antibacterial properties, with the parent compound demonstrating the most balanced profile of potency and selectivity. The diazepane moiety was identified as particularly important for membrane penetration and intracellular accumulation.

In the context of cancer research, a recent Nature Communications paper (2024) reported that 541539-67-7 functions as a selective modulator of certain epigenetic enzymes. Through comprehensive proteomic profiling and functional assays, the research team established that this compound can induce specific histone modifications in cancer cell lines, leading to altered gene expression patterns. The study provides compelling evidence for the potential use of this compound as a chemical probe for investigating chromatin biology.

The pharmacokinetic properties of 4-(1,4-diazepan-1-yl)-6-fluoro-2-(trifluoromethyl)quinoline were systematically investigated in a recent ADMET & DMPK study (2024). The results indicated favorable metabolic stability in human liver microsomes and moderate plasma protein binding, suggesting reasonable drug-like characteristics. However, the researchers noted that further structural optimization may be required to improve oral bioavailability, particularly regarding the basic nitrogen in the diazepane ring.

Emerging computational studies have begun to explore the broader target landscape of this compound class. A recent bioinformatics analysis published in Scientific Reports (2024) applied machine learning approaches to predict potential off-target interactions, revealing several unexpected but potentially therapeutically relevant protein targets. These findings open new avenues for repurposing 541539-67-7 and its analogs for additional indications.

The synthetic accessibility of 4-(1,4-diazepan-1-yl)-6-fluoro-2-(trifluoromethyl)quinoline has also been improved through recent methodological advances. A 2024 Organic Process Research & Development publication described a novel continuous-flow synthesis route that significantly enhances yield and reduces production costs compared to traditional batch methods. This technological development may facilitate broader research and potential clinical translation of this compound.

Looking forward, several research groups have announced plans to investigate the in vivo efficacy of 541539-67-7 in disease-relevant animal models, particularly focusing on inflammation and oncology indications. The unique combination of structural features in this molecule continues to inspire new drug discovery efforts, with particular interest in its potential as a privileged scaffold for the development of targeted therapies.